Cas no 64922-40-3 (2-(tert-butylamino)methyl-4,6-dichlorophenol)

• Product Name: 2-(tert-butylamino)methyl-4,6-dichlorophenol
• CAS No: 64922-40-3
• MF: C₁₁H₁₅Cl₂NO
• MW: 248.148901224136
• CID: 3481262
• PubChem ID: 16775876
• Update Time: 2025-10-31

2-(tert-butylamino)methyl-4,6-dichlorophenol Chemical and Physical Properties

Names and Identifiers

• PHENOL, 2,4-DICHLORO-6-[[(1,1-DIMETHYLETHYL)AMINO]METHYL]-
• 2-(tert-butylamino)methyl-4,6-dichlorophenol
• 2-[(TERT-BUTYLAMINO)METHYL]-4,6-DICHLOROPHENOL
• Z1003823340
• EN300-164147
• AKOS000132292
• 64922-40-3
• SCHEMBL11588870

• Inchi： 1S/C11H15Cl2NO/c1-11(2,3)14-6-7-4-8(12)5-9(13)10(7)15/h4-5,14-15H,6H2,1-3H3
• InChI Key： CDPRKIQMGOCHIX-UHFFFAOYSA-N
• SMILES： C1(O)=C(CNC(C)(C)C)C=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 247.0530695Da
• Monoisotopic Mass: 247.0530695Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(tert-butylamino)methyl-4,6-dichlorophenol

Comprehensive Overview of 2-(tert-butylamino)methyl-4,6-dichlorophenol (CAS No. 64922-40-3)

2-(tert-butylamino)methyl-4,6-dichlorophenol (CAS No. 64922-40-3) is a specialized chemical compound widely recognized for its unique structural properties and applications in various industries. This phenol derivative, characterized by its tert-butylamino and dichlorophenol functional groups, has garnered significant attention due to its versatility in synthesis and potential uses in research and development. The compound's molecular formula, C₁₁H₁₅Cl₂NO, highlights its distinct chemical composition, making it a subject of interest for chemists and researchers alike.

In recent years, the demand for 2-(tert-butylamino)methyl-4,6-dichlorophenol has increased, particularly in the fields of organic chemistry and material science. Its chlorinated phenol backbone and tert-butyl substitution offer unique reactivity, enabling its use as an intermediate in the synthesis of more complex molecules. Researchers often explore its potential in creating novel compounds with applications ranging from agrochemicals to pharmaceuticals. The compound's stability and solubility properties further enhance its utility in laboratory settings.

One of the most frequently asked questions about CAS No. 64922-40-3 revolves around its synthesis and purification methods. Advanced techniques such as column chromatography and recrystallization are commonly employed to achieve high-purity samples. Additionally, the compound's spectroscopic data (e.g., NMR, IR, and mass spectrometry) are critical for identification and quality control. These analytical methods ensure the compound meets the stringent standards required for research and industrial applications.

The environmental and safety aspects of 2-(tert-butylamino)methyl-4,6-dichlorophenol are also a topic of discussion among professionals. While the compound is not classified as hazardous under standard regulations, proper handling and storage are essential to minimize risks. Researchers emphasize the importance of using personal protective equipment (PPE) and working in well-ventilated areas when handling this chemical. These precautions align with the broader industry focus on sustainable chemistry and green synthesis practices.

Another area of interest is the compound's potential role in drug discovery and medicinal chemistry. Its structural features, such as the dichlorophenol moiety, are often found in bioactive molecules. This has led to investigations into its use as a building block for developing new therapeutic agents. For instance, similar chlorinated phenols have shown activity against microbial pathogens, sparking curiosity about the biological properties of CAS No. 64922-40-3.

From an industrial perspective, 2-(tert-butylamino)methyl-4,6-dichlorophenol is valued for its role in producing specialty chemicals. Its reactivity with various reagents makes it a versatile intermediate in manufacturing processes. Companies specializing in fine chemicals often highlight this compound in their catalogs, catering to the growing demand for high-purity intermediates. The compound's compatibility with multiple reaction conditions further enhances its appeal to synthetic chemists.

In conclusion, 2-(tert-butylamino)methyl-4,6-dichlorophenol (CAS No. 64922-40-3) is a compound of significant scientific and industrial relevance. Its unique structure, combined with its broad applicability, positions it as a valuable asset in chemical research and production. As advancements in organic synthesis and material science continue, this compound is likely to remain a focal point for innovation and discovery. Researchers and industry professionals are encouraged to explore its potential further, leveraging its properties to drive progress in their respective fields.